Cas no 1805657-25-3 (Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate
• CAS No: 1805657-25-3
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 4947072
• Update Time: 2025-08-05

Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO4/c1-2-18-11(17)9-3-8(6-16)10(19-12(13)14)4-7(9)5-15/h3-4,12,16H,2,6H2,1H3
• InChI Key： WLPJXEUQJPSOBA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OCC)=CC=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate

Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate (CAS No. 1805657-25-3): An Emerging Compound in Pharmaceutical Research

Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate (CAS No. 1805657-25-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its cyano, difluoromethoxy, and hydroxymethyl functional groups, exhibits a range of biological activities that make it a promising candidate for further investigation.

The cyano group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for drug development. The presence of the difluoromethoxy group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and target specificity. The hydroxymethyl group, on the other hand, can serve as a site for further chemical modification, allowing for the exploration of different derivatives with optimized properties.

Recent studies have highlighted the potential of Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary in vivo studies have demonstrated that it can reduce inflammation in animal models of arthritis and colitis.

Another promising application of Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate is in cancer therapy. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic profile of Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate has also been extensively studied. Preclinical data show that it exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for clinical development.

In addition to its therapeutic potential, Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate has been explored for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, enabling researchers to gain insights into the function and regulation of these proteins. This application has significant implications for drug discovery and the development of targeted therapies.

The synthesis of Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The starting materials are readily available, and the overall yield is high, making large-scale production feasible. This synthetic accessibility is an important factor in ensuring the availability of this compound for both research and commercial purposes.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-5-(hydroxymethyl)benzoate (CAS No. 1805657-25-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development. Ongoing research is expected to uncover additional therapeutic uses and optimize its potential as a novel drug candidate.